Cas no 518070-21-8 (2-(3-Fluoro-5-methylphenyl)acetonitrile)

2-(3-Fluoro-5-methylphenyl)acetonitrile structure
518070-21-8 structure
Product Name:2-(3-Fluoro-5-methylphenyl)acetonitrile
CAS No:518070-21-8
MF:C9H8FN
MW:149.164925575256
MDL:MFCD03094317
CID:935893
PubChem ID:2778452
Update Time:2025-04-19

2-(3-Fluoro-5-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Fluoro-5-methylphenyl)acetonitrile
    • 3-FLUORO-5-METHYLPHENYLACETONITRILE
    • Benzeneacetonitrile, 3-fluoro-5-methyl- (9CI)
    • AC1MCTBP
    • ANW-66742
    • CTK4J4908
    • JRD-1398
    • MolPort-000-166-043
    • PC5919
    • SBB086637
    • 7257AB
    • FCH1116780
    • (3-Fluoro-5-methyl-phenyl)-acetonitrile
    • SY047852
    • 2-(3-fluoro-5-methylphenyl)ethanenitrile
    • ST2403896
    • AX8215149
    • BENZENEACETONITRILE, 3-FLUORO-5-MET
    • EN300-1851641
    • SCHEMBL20576683
    • DTXSID70380942
    • DB-346063
    • AKOS005255274
    • CS-0153258
    • C75432
    • DS-2470
    • 518070-21-8
    • MFCD03094317
    • MDL： MFCD03094317
    • Inchi： 1S/C9H8FN/c1-7-4-8(2-3-11)6-9(10)5-7/h4-6H,2H2,1H3
    • InChI Key： YFJTYGYGDNXMML-UHFFFAOYSA-N
    • SMILES： FC1C=C(C)C=C(CC#N)C=1

Computed Properties

  • Exact Mass: 149.064077422g/mol
  • Monoisotopic Mass: 149.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2

Experimental Properties

  • Boiling Point: 235.0±25.0℃ at 760 mmHg

2-(3-Fluoro-5-methylphenyl)acetonitrile Pricemore >>

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TRC
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